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Compound of Interest

Compound Name: Budralazine

Cat. No.: B8753938 Get Quote

Essential Safety and Handling Guide for
Hydralazine
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Hydralazine, a direct vasodilator used in research and pharmaceutical

development. Adherence to these procedures is vital for ensuring the safety of laboratory

personnel and the integrity of experimental work.

Hydralazine hydrochloride is classified as a hazardous substance, toxic if swallowed, and can

cause skin, eye, and respiratory irritation.[1][2][3] It is also suspected of causing genetic

defects, cancer, and damage to fertility or an unborn child.[4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Hydralazine. Consistent and correct use of PPE is the first line of defense against exposure.
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Task Required PPE
Additional

Recommendations

Routine Handling & Weighing

- Nitrile gloves (double-gloving

recommended)[3]- Safety

glasses with side shields or

goggles- Laboratory coat

- Work in a well-ventilated area

or a chemical fume hood.-

Avoid generating dust.

Preparing Solutions

- Nitrile gloves (double-gloving

recommended)- Chemical

safety goggles- Laboratory

coat- Face shield (if splash risk

is high)

- Prepare solutions in a

chemical fume hood.

Spill Cleanup

- Chemical-resistant gloves

(e.g., nitrile, double-gloved)-

Chemical safety goggles-

Respiratory protection (if

dealing with a large spill or

dust)- Disposable coveralls or

apron

- Use absorbent materials to

contain the spill.- Avoid

breathing dust or vapors.

Standard Operating Procedures for Handling
Engineering Controls:

Always handle solid Hydralazine and prepare solutions in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.

Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound, before eating,

drinking, smoking, or using the restroom.

Do not eat, drink, or smoke in laboratory areas where Hydralazine is handled.

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.
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Storage:

Store Hydralazine in a tightly closed, original container in a dry, cool, and well-ventilated

place.

Store away from incompatible materials such as strong oxidizing agents.

Store in a segregated and approved area, and consider storing it locked up.

Emergency Procedures
Immediate and appropriate response to exposure is critical.

Exposure Route First Aid Measures

Skin Contact

- Immediately remove all contaminated

clothing.- Wash the affected area with plenty of

soap and water for at least 15 minutes.- Seek

medical attention if skin irritation occurs or

persists.

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.- Remove contact

lenses if present and easy to do so.- Seek

immediate medical attention.

Inhalation

- Move the exposed person to fresh air

immediately.- If breathing is difficult or has

stopped, provide artificial respiration (avoiding

mouth-to-mouth).- Seek immediate medical

attention.

Ingestion

- Do NOT induce vomiting.- Rinse mouth with

water.- Never give anything by mouth to an

unconscious person.- Seek immediate medical

attention or call a poison control center.
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Disposal Plan
Proper disposal of unused or waste Hydralazine is essential to prevent environmental

contamination and potential harm.

For Researchers and Laboratories:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.

Do not dispose of down the drain unless specifically instructed to do so.

General Guidance for Unused Medication (Non-Laboratory Settings):

The preferred method for disposal is through a drug take-back program. These programs are

often available at pharmacies or through local law enforcement agencies.

If a take-back program is not available, follow these steps for disposal in household trash:

Remove the Hydralazine from its original container.

Mix it with an unappealing substance such as used coffee grounds, dirt, or cat litter. This

makes the drug less attractive to children and pets.

Place the mixture in a sealed container like a plastic bag or an empty can to prevent

leakage.

Throw the sealed container into the household trash.

Scratch out all personal information from the original prescription bottle to protect your

privacy before recycling or discarding it.

Workflow for Handling a Hydralazine Spill
The following diagram outlines the procedural flow for safely managing a Hydralazine spill in a

laboratory setting.
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Spill Detected

Evacuate Immediate Area
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Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with
Absorbent Material

Clean Up Spill Residue

Decontaminate Area
with Soap and Water

Dispose of Waste in
Sealed Hazardous Waste Container

Remove PPE Carefully

Wash Hands Thoroughly
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Caption: Workflow for a safe and effective response to a Hydralazine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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